Cas no 1861409-31-5 (1-Pyrrolidineethanol, α-(fluoromethyl)-2,2-dimethyl-)

• Product Name: 1-Pyrrolidineethanol, α-(fluoromethyl)-2,2-dimethyl-
• CAS No: 1861409-31-5
• MF: C₉H₁₈FNO
• MW: 175.24372625351
• CID: 6416677
• PubChem ID: 127008551
• Update Time: 2025-05-26

1-Pyrrolidineethanol, α-(fluoromethyl)-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidineethanol, α-(fluoromethyl)-2,2-dimethyl-
• EN300-1652411
• 1861409-31-5
• 1-(2,2-Dimethylpyrrolidin-1-yl)-3-fluoropropan-2-ol

• Inchi： 1S/C9H18FNO/c1-9(2)4-3-5-11(9)7-8(12)6-10/h8,12H,3-7H2,1-2H3
• InChI Key： GLRJIPAMNHDWFQ-UHFFFAOYSA-N
• SMILES： C(N1CCCC1(C)C)C(O)CF

Computed Properties

• Exact Mass: 175.137242360g/mol
• Monoisotopic Mass: 175.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 0.997±0.06 g/cm3(Predicted)
• Boiling Point: 244.1±25.0 °C(Predicted)
• pka: 13.49±0.20(Predicted)

Additional information on 1-Pyrrolidineethanol, α-(fluoromethyl)-2,2-dimethyl-

1-Pyrrolidineethanol, α-(fluoromethyl)-2,2-dimethyl-

1-Pyrrolidineethanol, α-(fluoromethyl)-2,2-dimethyl- is a compound with the CAS number 1861409-31-5. This compound is a derivative of pyrrolidine, a five-membered nitrogen-containing ring structure, with additional functional groups that enhance its chemical properties and potential applications. The presence of the fluoromethyl group and the dimethyl substitution at the 2-position of the pyrrolidine ring introduces unique characteristics that make this compound interesting for various research and industrial purposes.

The structure of α-(fluoromethyl)-2,2-dimethyl-1-pyrrolidineethanol consists of a pyrrolidine ring where the nitrogen atom is part of the five-membered ring. The substituents include a fluoromethyl group attached to the alpha position (adjacent to the nitrogen) and two methyl groups at the 2-position of the ring. Additionally, there is an ethanol group attached to the 1-position of the pyrrolidine ring. This combination of functional groups provides a balance between hydrophilic and hydrophobic properties, making it suitable for a range of applications.

Recent studies have explored the potential of α-(fluoromethyl)-substituted pyrrolidines in drug design and development. The fluoromethyl group is known to enhance lipophilicity and improve drug-like properties such as bioavailability and permeability. These characteristics are crucial in pharmaceutical research, where compounds with optimal pharmacokinetic profiles are highly sought after.

In terms of synthesis, α-(fluoromethyl)-substituted pyrrolidines can be prepared through various methods, including nucleophilic substitution and catalytic hydrogenation. Researchers have also investigated green chemistry approaches to synthesize these compounds more efficiently and sustainably. For instance, using microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high yields.

The unique structure of α-(fluoromethyl)-2,2-dimethyl-1-pyrrolidineethanol makes it a valuable intermediate in organic synthesis. It can serve as a building block for constructing more complex molecules with diverse functionalities. For example, it can be used in the preparation of bioactive compounds with potential applications in treating various diseases.

In addition to its role in pharmaceutical research, this compound has shown promise in materials science. Its ability to form stable amorphous solids or crystalline structures under certain conditions makes it a candidate for developing advanced materials with tailored properties.

The study of CAS 1861409-31-5 has also contributed to our understanding of stereochemistry and conformational analysis in heterocyclic compounds. Researchers have employed computational methods such as molecular dynamics simulations to predict the most stable conformations of this compound under different environmental conditions.

In conclusion, α-(fluoromethyl)-2,2-dimethyl-1-pyrrolidineethanol, with its unique structural features and versatile functional groups, continues to be an area of active research across multiple disciplines. Its potential applications span from drug discovery to materials science, making it an important compound in modern chemical research.